Floribundine

• CAS: 33770-27-3
• Molecular Formula: C18H19NO2
• Molecular Weight: 281.3 g/mol
• InChI: InChI=1S/C18H19NO2/c1-19-8-7-12-10-15(20)18(21-2)17-13-6-4-3-5-11(13)9-14(19)16(12)17/h3-6,10,14,20H,7-9H2,1-2H3
• InChIKey: AKXOIHNFHOEPHN-UHFFFAOYSA-N

Floribundine (CAS 33770-27-3) Technical Baseline: Aporphine Alkaloid Identity, Sources, and Procurement Context

Floribundine (also known as 2-Hydroxy-1-Methoxyaporphine, O-Nornuciferine, or N-Methylasimilobine) is an aporphine alkaloid isolated predominantly from Nelumbo nucifera (sacred lotus) leaves [1]. It belongs to the dibenzo[de,g]quinoline class of isoquinoline alkaloids and has been detected in several other plant species, including Tephroseris palustris and Crotalaria stolzii, as well as in food sources such as tea and coffee [2][3]. The compound is the major active ingredient of the Chinese traditional medicine Jiang-Zhi-Ning (JZN) and is frequently used as a reference standard in pharmacological studies exploring CYP450 inhibition, glucose metabolism, and cardiovascular safety [4].

Natural Product Identity Aporphine alkaloid reference standard isolated from lotus leaves

Research Workflow Supports CYP inhibition, glucose uptake, and botanical QC studies

Procurement Context Pharmacodynamic marker for Jiang‑Zhi‑Ning and related TCM formulations

• [1] Ma, C.; Wang, J.; Chu, H.; Zhang, X.; Wang, Z.; Wang, H.; Li, G. Purification and characterization of aporphine alkaloids from leaves of Nelumbo nucifera Gaertn and their effects on glucose consumption in 3T3-L1 adipocytes. Int. J. Mol. Sci. 2014, 15, 3481–3494. View Source
• [2] HMDB: Showing metabocard for Floribundine (HMDB0030312). Human Metabolome Database. View Source
• [3] FooDB: Showing Compound Floribundine (FDB002150). View Source
• [4] Chen, J.; et al. The active ingredients of Jiang-Zhi-Ning: study of the Nelumbo nucifera alkaloids and their main bioactive metabolites. Molecules 2012, 17, 9855–9867. View Source

Why Aporphine Alkaloids Are Not Interchangeable: Floribundine's Specific Differentiation Basis

Aporphine alkaloids from lotus leaves share a common dibenzo[de,g]quinoline backbone but differ critically in their substitution patterns—specifically the presence and position of hydroxyl, methoxy, and N-methyl groups—which directly dictate their pharmacodynamic profiles [1]. Despite structural similarity, closely related analogs such as nuciferine, N-nornuciferine, pronuciferine, and roemerine exhibit divergent activity landscapes. For instance, within a single study using human liver microsomes, the CYP2D6 inhibitory potency (IC₅₀) varied by 20% among three co-occurring aporphines, and only two of four tested alkaloids demonstrated significant insulin-stimulated glucose consumption in 3T3-L1 adipocytes [1][2]. These intra-class differences mean that substituting one lotus aporphine for another without functional verification can lead to erroneous conclusions in drug metabolism studies, diabetes research, or quality control of botanical formulations. The quantitative evidence below specifies the precise dimensions where Floribundine diverges from its closest structural neighbors.

Substituent pattern differences (hydroxy/methoxy/N‑methyl) may shift CYP inhibition and glucose activity profiles among lotus aporphines.

Functional dichotomy: floribundine active in adipocyte glucose assay, while nuciferine and roemerine showed no response, limiting analog interchange.

CYP2D6 inhibitory potency varies up to ~20% between co‑occurring aporphines; substituting one for another may confound DDI interpretation.

• [1] Ye, L.H.; He, X.X.; Kong, L.T.; et al. Identification and characterization of potent CYP2D6 inhibitors in lotus leaves. J. Ethnopharmacol. 2014, 153, 190–196. View Source
• [2] Ma, C.; Wang, J.; Chu, H.; Zhang, X.; Wang, Z.; Wang, H.; Li, G. Purification and characterization of aporphine alkaloids from leaves of Nelumbo nucifera Gaertn and their effects on glucose consumption in 3T3-L1 adipocytes. Int. J. Mol. Sci. 2014, 15, 3481–3494. View Source

Floribundine Quantitative Differentiation Evidence: Head-to-Head Comparisons Against Aporphine Analogs

CYP2D6 Inhibition: Floribundine Displays the Lowest IC₅₀ and Ki Among Three Co-Tested Lotus Aporphine Alkaloids

In a head-to-head study using human liver microsomes, Floribundine (reported as 2-hydroxy-1-methoxyaporphine, HMA) inhibited CYP2D6 with an IC₅₀ of 3.15 µM and a Ki of 1.56 µM, representing the most potent CYP2D6 inhibition among the three purified aporphine alkaloids tested [1]. The same study determined IC₅₀ values of 3.78 µM and 3.76 µM, and Ki values of 1.88 µM and 2.34 µM for nuciferine (NF) and N-nornuciferine (N-NF), respectively. All three compounds exhibited competitive inhibition kinetics [1].

CYP2D6 Inhibition

Head‑to‑head

Floribundine IC₅₀ 3.15 µM, Ki 1.56 µM; Nuciferine IC₅₀ 3.78 µM, Ki 1.88 µM; N‑Nornuciferine IC₅₀ 3.76 µM, Ki 2.34 µM

Supports CYP2D6 probe selection with comparative potency context

Human liver microsomes; competitive inhibition

Evidence Dimension	CYP2D6 inhibitory potency (IC₅₀ and Ki)
Target Compound Data	IC₅₀ = 3.15 µM; Ki = 1.56 µM
Comparator Or Baseline	Nuciferine: IC₅₀ = 3.78 µM, Ki = 1.88 µM; N-Nornuciferine: IC₅₀ = 3.76 µM, Ki = 2.34 µM
Quantified Difference	HMA IC₅₀ is 16.7% lower than nuciferine; HMA Ki is 17.0% lower than nuciferine and 33.3% lower than N-nornuciferine
Conditions	Human liver microsomes; probe substrate dextromethorphan; LC–MS/MS analysis

Why This Matters

For researchers designing CYP2D6-mediated drug-drug interaction studies, Floribundine provides the highest inhibitory potency within the same chemical series, making it the preferred probe compound for investigating lotus-derived CYP2D6 inhibition mechanisms or for use as an analytical reference standard where maximal CYP2D6 sensitivity is required.

• [1] Ye, L.H.; He, X.X.; Kong, L.T.; et al. Identification and characterization of potent CYP2D6 inhibitors in lotus leaves. J. Ethnopharmacol. 2014, 153, 190–196. View Source

Glucose Consumption Enhancement: Floribundine and Pronuciferine Are the Only Active Aporphines Among Four Tested

In a comparative assay examining the effects of four HSCCC-purified aporphine alkaloids on insulin-stimulated glucose consumption in 3T3-L1 adipocytes, only Floribundine (2-hydroxy-1-methoxyaporphine) and pronuciferine significantly increased glucose consumption, with an effect comparable to that of the positive control rosiglitazone [1]. In contrast, the structurally related analogs nuciferine and roemerine, tested under identical conditions from the same purification batch, did not exhibit significant glucose consumption-enhancing activity [1].

Glucose Uptake Assay

Head‑to‑head

Assay Only floribundine and pronuciferine active among four aporphines

Functional dichotomy distinguishes active vs. inactive analogs in adipocyte model

3T3‑L1 adipocytes; insulin‑stimulated; purity ≥95.1%

Evidence Dimension	Insulin-stimulated glucose consumption in mature 3T3-L1 adipocytes
Target Compound Data	Significant increase in glucose consumption (p < 0.05), comparable to rosiglitazone
Comparator Or Baseline	Pronuciferine: significant increase comparable to rosiglitazone; Nuciferine: no significant effect; Roemerine: no significant effect; Rosiglitazone: positive control
Quantified Difference	Qualitative binary outcome: active (Floribundine, pronuciferine) vs. inactive (nuciferine, roemerine)
Conditions	3T3-L1 mature adipocytes; insulin-stimulated; four alkaloids purified by HSCCC from the same crude extract (100 mg); purity ≥95.1%

Why This Matters

This functional dichotomy—active vs. inactive within the same aporphine class—establishes Floribundine as one of only two compounds in the lotus leaf aporphine panel suitable for glucose metabolism research, making it an essential comparator for any study investigating the anti-diabetic mechanism of lotus alkaloids.

• [1] Ma, C.; Wang, J.; Chu, H.; Zhang, X.; Wang, Z.; Wang, H.; Li, G. Purification and characterization of aporphine alkaloids from leaves of Nelumbo nucifera Gaertn and their effects on glucose consumption in 3T3-L1 adipocytes. Int. J. Mol. Sci. 2014, 15, 3481–3494. View Source

Pharmacodynamic Constituent Identity: Floribundine Confirmed as the Major Active Principle of Jiang-Zhi-Ning

In a beagle dog pharmacokinetic-pharmacodynamic study of the multi-herb formulation Jiang-Zhi-Ning (JZN), HPLC profiling of plasma samples after intragastric administration traced the major pharmacodynamic effect to 2-hydroxy-1-methoxyaporphine (Floribundine), identifying it as the principal active constituent among all compounds derived from the four constituent herbs [1]. The study further characterized its major in vivo metabolites, including N-demethyl-2-hydroxy-1-methoxyaporphine-2-O-glycuronic acid, 2-hydroxy-1-methoxy-aporphine-2-O-glycuronic acid, and 2-hydroxy-1-methoxy-aporphine-2-O-sulphate [1]. While this study did not directly compare activity against other purified analogs, the identification of Floribundine—rather than co-occurring alkaloids such as nuciferine or O-nornuciferine—as the constituent responsible for the major pharmacodynamic effect carries weight as a functional differentiation signal [1].

Pharmacodynamic Identity

Reported

Identity Principal active constituent in Jiang‑Zhi‑Ning formulation

Relevant for TCM quality control reference standard selection

Beagle PK‑PD study; HPLC plasma profiling

Evidence Dimension	Pharmacodynamic constituent identification in a multi-herb formulation
Target Compound Data	Identified as the constituent showing the major pharmacodynamic effect in JZN
Comparator Or Baseline	Other Nelumbo nucifera alkaloids (nuciferine, O-nornuciferine, roemerine) were not identified as the major pharmacodynamic constituent in the same model
Quantified Difference	Qualitative: Floribundine designated as the major pharmacodynamic constituent; other lotus alkaloids were not
Conditions	Beagle dog model; intragastric administration of JZN; HPLC plasma profiling at multiple time points

Why This Matters

For quality control laboratories and TCM manufacturers, Floribundine's confirmed status as the major pharmacodynamic marker in JZN establishes it as the most relevant analytical reference standard for batch-to-batch consistency testing and formulation development, a role not filled by its structural analogs.

• [1] Chen, J.; et al. The active ingredients of Jiang-Zhi-Ning: study of the Nelumbo nucifera alkaloids and their main bioactive metabolites. Molecules 2012, 17, 9855–9867. View Source

hERG Channel Blockade Profile: Floribundine (as O-Nornuciferine) Demonstrates Defined Cardiotoxicity Liability Data

Floribundine, under its synonym O-Nornuciferine, was evaluated alongside four other lotus leaf alkaloids for hERG channel blockade in HEK293 cells using patch clamp electrophysiology [1]. O-Nornuciferine demonstrated an IC₅₀ of 7.91 µM against the hERG channel [1]. In comparison, nuciferine and N-nornuciferine—both structurally related aporphines—showed more potent hERG blockade with IC₅₀ values of 2.89 µM and 9.75 µM, respectively [1]. Note: an earlier independent screening reported an IC₅₀ of 2.89 µM for O-nornuciferine; the discrepancy may reflect differences in experimental conditions . At the alkaloid fraction level, lotus leaf extract induced approximately 50% hERG current inhibition at 100 µg/mL in Xenopus oocytes [1].

hERG Channel Blockade

Context‑dependent

Floribundine IC₅₀ 7.91 µM; Nuciferine 2.89 µM; N‑Nornuciferine 9.75 µM

Supports cardiotoxicity comparator use with defined liability context

HEK293 patch clamp; cross‑study variability noted

Evidence Dimension	hERG channel inhibitory potency (IC₅₀)
Target Compound Data	IC₅₀ = 7.91 µM (HEK293 cells) [1]; alternative value 2.89 µM reported elsewhere
Comparator Or Baseline	Nuciferine: IC₅₀ = 2.89 µM; N-Nornuciferine: IC₅₀ = 9.75 µM; (-)-Asimilobine: not active at tested concentrations
Quantified Difference	O-Nornuciferine is 2.7-fold less potent than nuciferine and 1.2-fold more potent than N-nornuciferine based on [1] data
Conditions	Automated two-microelectrode voltage clamp assay on Xenopus oocytes (fraction); patch clamp on HEK293 cells (isolated compounds)

Why This Matters

For safety pharmacology teams evaluating cardiotoxicity risk of botanical supplements, Floribundine/O-Nornuciferine has quantifiable hERG liability data with defined comparator context, enabling risk-benefit assessment against other lotus aporphines—a dataset unavailable for many other aporphine alkaloids.

• [1] Grienke, U.; et al. Human Ether-à-go-go Related Gene (hERG) Channel Blocking Aporphine Alkaloids from Lotus Leaves and Their Quantitative Analysis in Dietary Weight Loss Supplements. J. Agric. Food Chem. 2015, 63, 5634–5639. View Source

High-Value Application Scenarios for Floribundine Based on Quantified Differentiation Evidence

CYP2D6 Drug Interaction Probe and Positive Control

Given its lowest IC₅₀ (3.15 µM) and Ki (1.56 µM) among co-tested lotus aporphine alkaloids for CYP2D6 competitive inhibition, Floribundine is the optimal choice as a purified reference inhibitor in CYP2D6-mediated drug-drug interaction (DDI) assays [5]. DDI laboratories can use Floribundine as a botanical-derived positive control to benchmark CYP2D6 inhibition potency, ensuring assay sensitivity exceeds that achievable with nuciferine (IC₅₀ 3.78 µM) or N-nornuciferine (IC₅₀ 3.76 µM). The competitive inhibition mechanism confirmed by Lineweaver-Burk and Dixon plots further supports its use in enzyme kinetics studies.

Glucose Metabolism and Insulin Sensitivity Research Standard

Among the four major aporphine alkaloids isolated from lotus leaves, only Floribundine and pronuciferine significantly stimulated insulin-dependent glucose consumption in 3T3-L1 adipocytes [5]. This binary functional divergence positions Floribundine as an essential compound for laboratories investigating the anti-diabetic mechanism of Nelumbo nucifera. Research groups studying glucose transporter translocation, AMPK signaling, or adipocyte insulin sensitization should include Floribundine as a characterized active alkaloid control and explicitly exclude inactive analogs (nuciferine, roemerine) from primary screening panels.

Quality Control Reference Standard for Jiang-Zhi-Ning and Related TCM Formulations

Floribundine's confirmed status as the major pharmacodynamic constituent in Jiang-Zhi-Ning [5] makes it the scientifically justified chemical marker for quality control of JZN and similar multi-herb lipid-lowering formulations. Pharmaceutical quality laboratories can employ Floribundine as an HPLC reference standard for content uniformity testing, stability studies, and batch release, supported by validated analytical methods that simultaneously quantify Floribundine alongside pronuciferine, nuciferine, and roemerine [4]. Its defined metabolite profile (including sulfate and glycuronic acid conjugates) also enables its use as a reference for in vivo metabolite identification.

Cardiotoxicity Screening Comparator in Botanical Safety Evaluation

With characterized hERG channel blockade data (IC₅₀ 7.91 µM in HEK293 cells), Floribundine (as O-Nornuciferine) serves as a well-defined comparator compound for safety pharmacology groups evaluating the pro-arrhythmic potential of lotus leaf-derived dietary supplements [5]. Given the increasing popularity of lotus leaf weight loss products, laboratories can use Floribundine as a reference standard when quantifying hERG-blocking alkaloids in commercial formulations, where nuciferine content has been reported up to 992 µg per daily dose [5]. The availability of multiple structurally related aporphine IC₅₀ values enables structure-cardiotoxicity relationship analysis within the series.

Application

Selection Property

Validation Focus

CYP2D6 inhibition studies

Comparative CYP2D6 inhibitory profile among lotus aporphines

DDI probe benchmarking and enzyme kinetics validation

Glucose metabolism research models

Functional activity dichotomy in adipocyte glucose uptake assay

Insulin‑stimulated glucose uptake validation in 3T3‑L1 cells

Botanical quality control

Pharmacodynamic marker identity in multi‑herb formulation

HPLC reference standard and batch‑to‑batch consistency

Cardiotoxicity screening panels

Characterized hERG liability data with analog comparators

Safety endpoint monitoring and structure‑liability analysis

• [1] Ye, L.H.; He, X.X.; Kong, L.T.; et al. Identification and characterization of potent CYP2D6 inhibitors in lotus leaves. J. Ethnopharmacol. 2014, 153, 190–196. View Source
• [2] Ma, C.; Wang, J.; Chu, H.; Zhang, X.; Wang, Z.; Wang, H.; Li, G. Purification and characterization of aporphine alkaloids from leaves of Nelumbo nucifera Gaertn and their effects on glucose consumption in 3T3-L1 adipocytes. Int. J. Mol. Sci. 2014, 15, 3481–3494. View Source
• [3] Chen, J.; et al. The active ingredients of Jiang-Zhi-Ning: study of the Nelumbo nucifera alkaloids and their main bioactive metabolites. Molecules 2012, 17, 9855–9867. View Source
• [4] Ma, C.; et al. HPLC determination of 2-hydroxy-1-methoxyaporphine, pronuciferine, nuciferine and roemerine in Nelumbo nucifera and its alkaloid fraction. Zhongguo Zhong Yao Za Zhi 2008, 33, 1713–1716. View Source
• [5] Grienke, U.; et al. Human Ether-à-go-go Related Gene (hERG) Channel Blocking Aporphine Alkaloids from Lotus Leaves and Their Quantitative Analysis in Dietary Weight Loss Supplements. J. Agric. Food Chem. 2015, 63, 5634–5639. View Source